Cas no 80213-28-1 (3-(Methylsulfonyl)aniline hydrochloride)

• Product Name: 3-(Methylsulfonyl)aniline hydrochloride
• CAS No: 80213-28-1
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• MDL: MFCD00216487
• CID: 728758
• PubChem ID: 2735179
• Update Time: 2025-11-02

3-(Methylsulfonyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfonyl)aniline hydrochloride
• 3-METHYLSULPHONYLANILINE HYDROCHLORIDE
• 3-Aminophenyl methyl sulphone hydrochloride
• 3-Methylsulfonylaniline hydrochloride
• Benzenamine,3-(methylsulfonyl)-, hydrochloride (1:1)
• 3-methanesulfonyl-phenylamine hydrochloride
• 80213-28-1
• 3-(METHYLSULFONYL)ANILINE HCl
• 3-methansulphonylaniline hydrochloride
• F81442
• Z104346634
• 3-methylsulfonylaniline;hydrochloride
• NSC-227966
• 3-aminophenyl methyl sulfone hydrochloride
• AKOS015849311
• 3-(methylsulfonyl)benzenamine hydrochloride
• 3-methane-sulfonyl-phenylamine hydrochloride
• MFCD00216487
• 3-(Methylsulfonyl)benzenaminium chloride
• PS-8055
• CS-0207192
• A839864
• FT-0676508
• 3-Methanesulfonyl-phenylamine HCl
• Benzenamine, 3-(methylsulfonyl)-, hydrochloride
• SCHEMBL282172
• 3-Methylsulfonyl aniline hydrochloride
• DTXSID60370615
• NSC227966
• 3-(methylsulphonyl)aniline hydrochloride
• 3-(Methylsulfonyl)aniline hydrochloride, AldrichCPR
• 3-methanesulfonylaniline hydrochloride
• [3-(Methylsulfonyl)phenyl]amine HCl
• EN300-34402
• ZMPXGSYLKFAGOV-UHFFFAOYSA-N
• DB-105130
• 3-(Methylsulfonyl)anilinehydrochloride

• MDL： MFCD00216487
• Inchi： 1S/C7H9NO2S.ClH/c1-11(9,10)7-4-2-3-6(8)5-7;/h2-5H,8H2,1H3;1H
• InChI Key： ZMPXGSYLKFAGOV-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 207.01200
• Monoisotopic Mass: 207.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 227-230 °C
• Boiling Point: 403.3°C at 760 mmHg
• Flash Point: 197.7°C
• PSA: 68.54000
• LogP: 3.13630
• Solubility: Not available

3-(Methylsulfonyl)aniline hydrochloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Safety Term：37/39-26
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(Methylsulfonyl)aniline hydrochloride

Comprehensive Guide to 3-(Methylsulfonyl)aniline hydrochloride (CAS No. 80213-28-1): Properties, Applications, and Market Insights

3-(Methylsulfonyl)aniline hydrochloride (CAS 80213-28-1) is an important sulfonamide derivative with wide-ranging applications in pharmaceutical research and specialty chemical synthesis. This white to off-white crystalline powder has gained significant attention in recent years due to its unique chemical properties and versatility as a building block in organic synthesis. With the increasing demand for sulfone-containing compounds in drug discovery, this compound has become particularly relevant in the development of novel therapeutic agents.

The molecular structure of 3-(Methylsulfonyl)aniline hydrochloride features both an amine group and a methylsulfonyl moiety, making it a valuable intermediate for various chemical transformations. Recent studies highlight its importance in the synthesis of biologically active molecules, particularly in the field of kinase inhibitors and enzyme modulators. The hydrochloride salt form enhances its stability and solubility, which are crucial factors for many pharmaceutical applications.

In pharmaceutical research, 3-(Methylsulfonyl)aniline hydrochloride serves as a key precursor for the development of potential drug candidates. Its sulfonamide group is particularly valuable in medicinal chemistry, as this functional group appears in numerous FDA-approved drugs. The compound's ability to participate in various coupling reactions makes it especially useful for creating diverse molecular architectures. Recent patent literature reveals growing interest in derivatives of this compound for targeting specific disease pathways.

The synthesis and handling of 3-(Methylsulfonyl)aniline hydrochloride require specialized knowledge in organic chemistry techniques. Proper storage conditions (typically at 2-8°C in a dry environment) are essential to maintain its stability. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the purity and identity of this compound, which is typically available with purity levels exceeding 97%.

Market analysis indicates steady growth in demand for 3-(Methylsulfonyl)aniline hydrochloride, particularly from contract research organizations and pharmaceutical companies engaged in drug discovery. The compound's versatility and the increasing focus on sulfone-containing pharmacophores in medicinal chemistry contribute to its growing importance. Suppliers typically offer this chemical in various quantities, from gram-scale for research purposes to kilogram quantities for larger-scale applications.

Quality control is paramount when working with 3-(Methylsulfonyl)aniline hydrochloride, as impurities can significantly affect downstream applications. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure researchers can confidently use this material in their work. The compound's shelf life and stability under various conditions are frequently addressed in technical documentation to guide proper usage.

From an environmental and safety perspective, standard laboratory precautions are sufficient when handling 3-(Methylsulfonyl)aniline hydrochloride. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and safety glasses should be used. The compound's ecological impact and disposal methods should be considered in accordance with local regulations and institutional policies.

Recent scientific literature highlights innovative applications of 3-(Methylsulfonyl)aniline hydrochloride in materials science, particularly in the development of functional polymers and advanced materials. The sulfone group's unique electronic properties make derivatives of this compound interesting candidates for electronic materials and specialty coatings. This expansion beyond traditional pharmaceutical applications demonstrates the compound's growing versatility.

The global market for 3-(Methylsulfonyl)aniline hydrochloride reflects broader trends in fine chemicals and pharmaceutical intermediates. With increasing investment in drug discovery and personalized medicine, demand for specialized building blocks like this compound continues to rise. Pricing trends show moderate stability, with fluctuations primarily tied to raw material availability and regional production capacities.

Future research directions for 3-(Methylsulfonyl)aniline hydrochloride include exploration of its potential in catalysis and as a ligand in metal-organic frameworks. The compound's structural features make it an interesting candidate for these emerging applications. Additionally, ongoing studies investigate novel synthetic routes to improve the cost-effectiveness and sustainability of its production, aligning with the chemical industry's focus on green chemistry principles.

For researchers considering 3-(Methylsulfonyl)aniline hydrochloride for their projects, it's essential to review the latest literature and patent filings to understand its full potential. The compound's structure-activity relationships continue to be explored, with new discoveries regularly expanding its possible applications. As with any specialized chemical, consultation with experts in organic synthesis can help maximize its utility in specific research contexts.

In conclusion, 3-(Methylsulfonyl)aniline hydrochloride (CAS 80213-28-1) represents a valuable tool in modern chemical research, particularly in pharmaceutical development and materials science. Its unique combination of functional groups and proven utility in diverse applications ensure its continued importance in scientific research. As innovation in these fields progresses, this compound will likely find even broader applications, maintaining its status as a key chemical building block for researchers worldwide.